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Compound of Interest

Compound Name: Ethylene sulfite

Cat. No.: B1361825

An In-depth Technical Guide to Ethylene Sulfite

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylene sulfite (CAS Number: 3741-38-6) is a cyclic sulfite ester of ethylene glycol. Itis a
colorless liquid at room temperature and is utilized in various chemical applications, most
notably as a component in electrolyte solutions for lithium-ion batteries and as a versatile
reagent in organic synthesis.[1][2][3] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis protocols, safety and handling procedures, and key
applications relevant to research and development.

Chemical Identifiers
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Identifier

Value

CAS Number

3741-38-6[1][2][4]

Molecular Formula

C2H403S[1][2][4]

Molecular Weight 108.12 g/mol [1][5]

IUPAC Name 1,3,2-Dioxathiolane 2-oxide[1]

Synonyms Cyclic ethylene sulfite, Glycol sulfite, ES[1][2][5]
SMILES C1COS(=0)01[1][5]

InChl Key WDXYVJIKNSMILOQ-UHFFFAOY SA-N[1][5]

Physicochemical Properties

Property Value

Appearance Colorless liquid[1][3][4]

Boiling Point 159.1-172 °C[1][5]

Melting Point -17 °Cto -11 °C[1]

Density 1.426-1.433 g/mL at 25°C[1][5]

Refractive Index

1.445-1.447 at 20°C[1][5]

Very soluble in water; soluble in polar organic

Solubility solvents like dimethyl carbonate and
acetonitrile.[1][3][4]
Flash Point 79-91.7 °C[5]

Vapor Pressure

~2 mmHg at 25°C[4]

Molecular Structure

Caption: Molecular structure of ethylene sulfite.

Experimental Protocols
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Synthesis of Ethylene Sulfite

A common method for synthesizing ethylene sulfite is the reaction of ethylene glycol with
thionyl chloride.[6][7][8][9] The following is a generalized protocol based on literature
procedures.

Materials:

o Ethylene glycol

e Thionyl chloride

e Dichloromethane (solvent)

o Triethylamine (base)[7]

e Sodium bicarbonate solution (for washing)
e Anhydrous magnesium sulfate (for drying)

Procedure:

In a reaction vessel equipped with a stirrer and a dropping funnel, dissolve ethylene glycol in
dichloromethane.

e Cool the reaction mixture to 0-5 °C using an ice bath.[7]

o Slowly add thionyl chloride dropwise to the cooled solution while maintaining the
temperature.[7]

 After the addition of thionyl chloride is complete, allow the mixture to stir at room temperature
for a specified period (e.g., 2 hours).[7]

o Cool the mixture again and add triethylamine dropwise to neutralize the generated HCI.[7]
« Filter the reaction mixture to remove the triethylamine hydrochloride precipitate.[7]

¢ Wash the filtrate with a sodium bicarbonate solution and then with water.
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¢ Dry the organic layer over anhydrous magnesium sulfate.

+ Remove the solvent under reduced pressure.

o Purify the crude ethylene sulfite by vacuum distillation to obtain the final product.[10]

Synthesis Workflow

Reactants: Reaction in -
Ethylene Glycol Dichloromethane a| Wimeﬁr‘ig',f?;%?ne |—>| Filtration
Thionyl Chloride (0-5°C) Y

Washing with
NaHCO3 and Water

Drying over Vacuum Purified
MgS0O4 Distillation Ethylene Sulfite

Safety and Handling Logic
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(Gloves, Goggles, Lab Coat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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